Cas no 2639391-58-3 (tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 2639391-58-3
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 5664663
• PubChem ID: 165902717
• Update Time: 2025-06-07

tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• EN300-27726142
• 2639391-58-3

• Inchi： 1S/C14H18BrNO2/c1-14(2,3)18-13(17)12-7-9-4-5-11(15)6-10(9)8-16-12/h4-6,12,16H,7-8H2,1-3H3/t12-/m1/s1
• InChI Key： PKUMYJMWMGRAJD-GFCCVEGCSA-N
• SMILES： BrC1C=CC2=C(C=1)CN[C@@H](C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Introduction to Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639391-58-3)

The compound Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639391-58-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of bioactive molecules. This tetrahydroisoquinoline derivative has garnered considerable attention due to its structural complexity and potential pharmacological applications. The presence of a tert-butyl group, a 7-bromo substituent, and the (3R) stereochemistry at the 3-position of the tetrahydroisoquinoline core imparts unique electronic and steric properties that influence its biological activity.

Recent studies have highlighted the importance of tetrahydroisoquinoline scaffolds in drug discovery. These compounds are known for their involvement in various biological pathways, including neurotransmitter systems and cancer signaling pathways. The specific modification of Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate with a bromo group at the 7-position enhances its interactability with biological targets, making it a promising candidate for further investigation. The (3R) configuration is particularly noteworthy, as stereochemical control is often critical for achieving optimal pharmacological efficacy.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl ester functionality at the 3-position not only protects the carboxylic acid moiety but also provides a handle for further derivatization. This versatility makes Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate a valuable intermediate in the development of novel therapeutic agents.

In the realm of drug discovery, the exploration of natural product-inspired scaffolds has led to the identification of numerous bioactive compounds. Tetrahydroisoquinolines are among the most studied classes of alkaloids due to their prevalence in plants and their diverse biological activities. The structural features of Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, including the bromo substitution and tert-butyl ester, align well with this trend. Such modifications are often employed to enhance metabolic stability and improve binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential as a tool compound for mechanistic studies. The combination of stereochemical purity and functional diversity allows researchers to probe specific interactions within biological systems. For instance, studies have demonstrated that tetrahydroisoquinoline derivatives can modulate neurotransmitter receptors and ion channels, which has implications for treating neurological disorders. The unique properties of Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate make it an ideal candidate for investigating these mechanisms.

Recent advances in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques can predict binding affinities and interactions with biological targets with remarkable accuracy. By leveraging these tools, researchers can optimize the structure of Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate to enhance its pharmacological profile. This interdisciplinary approach combining synthetic chemistry with computational biology holds great promise for developing next-generation therapeutics.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Tetrahydroisoquinoline derivatives are well-positioned to address this challenge due to their ability to mimic natural ligands and disrupt aberrant signaling pathways. The structural features of Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, particularly the bromo substituent, make it an excellent scaffold for designing PPI modulators. Such compounds could have therapeutic applications in cancer and inflammatory diseases.

In conclusion,Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate represents a significant contribution to medicinal chemistry. Its unique structural features and potential pharmacological applications make it a valuable asset in drug discovery efforts. As research continues to uncover new biological targets and mechanisms,Tert-butyl (3R)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate will undoubtedly play a crucial role in developing innovative therapeutic strategies.